Cas no 898426-64-7 (N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide)

• Product Name: N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide
• CAS No: 898426-64-7
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5482511
• Update Time: 2025-07-17

N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• NFSPCXLSUDVSSH-UHFFFAOYSA-N
• N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide

• Inchi： 1S/C12H14N2O3S/c1-18(16,17)13-10-5-8-3-2-4-14-11(15)7-9(6-10)12(8)14/h5-6,13H,2-4,7H2,1H3
• InChI Key： NFSPCXLSUDVSSH-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N([H])C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Additional information on N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide

Professional Introduction to N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide (CAS No. 898426-64-7)

N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 898426-64-7, represents a unique molecular architecture that has opened new avenues in the development of bioactive molecules. The structure of this compound is characterized by a tricyclic framework fused with an azacycloalkane moiety, which contributes to its distinct chemical and biological properties.

The significance of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide lies in its potential applications in medicinal chemistry and drug discovery. The tricyclic core and the azacycloalkane substituent introduce a high degree of conformational flexibility, which is often exploited in the design of molecules that interact with biological targets. This flexibility allows for the optimization of binding affinity and selectivity, making the compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of tricyclic compounds due to their diverse pharmacological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, anti-microbial, and anti-cancer effects. The unique structural features of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide make it a promising candidate for further investigation in these areas.

The synthesis of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide involves a series of complex organic transformations that highlight the expertise required in synthetic chemistry. The process typically begins with the construction of the tricyclic framework followed by the introduction of the azacycloalkane substituent and the methanesulfonamide group. Each step in the synthesis requires careful optimization to ensure high yield and purity.

The methanesulfonamide functional group is particularly noteworthy as it can enhance the solubility and bioavailability of the compound while also contributing to its pharmacological activity. In pharmaceutical development, methanesulfonamides are often used as intermediates or final products due to their versatility and effectiveness in modulating biological pathways.

Recent studies have begun to explore the biological activity of N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}methanesulfonamide using both in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in disease pathways. These findings have spurred further research into its potential therapeutic applications.

The development of novel drug candidates often involves a multidisciplinary approach that integrates synthetic chemistry, pharmacology, and computational modeling. N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-y}methanesulfonamide serves as an excellent example of how structural innovation can lead to the discovery of new therapeutic agents.

In conclusion, N-{2-oxylo 1 - azatric yclo 62 31 10 04 12 d o dec 44 68 ( 121 ) tri en -61yl } meth anesul fon am ide ( C A S No .89 84 26 -64 -7 ) is a remarkable compound with significant potential in pharmaceutical research . Its unique structure , synthetic accessibility , and promising biological activity make it a valuable scaffold for developing novel drugs . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in the fight against various diseases .